Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-5-carboxylic acid, 6'-(diethylamino)-3-oxo-2'-(phenylamino)-, ethyl ester

Specification

• CAS No.: 71832-61-6
• Molecular Formula: C33H30N2O5
• Molecular Weight: 534.6 g/mol
• IUPAC Name: ethyl 2'-anilino-6'-(diethylamino)-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylate
• Standard InChI: InChI=1S/C33H30N2O5/c1-4-35(5-2)24-14-16-27-30(20-24)39-29-17-13-23(34-22-10-8-7-9-11-22)19-28(29)33(27)26-15-12-21(31(36)38-6-3)18-25(26)32(37)40-33/h7-20,34H,4-6H2,1-3H3
• Standard InChI Key: JVBDNPRCZJKROM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)C(=O)OCC)C(=O)O3)C5=C(O2)C=CC(=C5)NC6=CC=CC=C6

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s spirocyclic framework consists of an isobenzofuran ring (C8H6O2) fused to a xanthene system (C13H10O), creating a rigid, three-dimensional geometry. Key substituents include:

• 6'-(Diethylamino) group: Enhances solubility in polar aprotic solvents and modulates electronic distribution.

• 2'-(Phenylamino) moiety: Introduces π-stacking capabilities and hydrogen-bonding interactions.

• Ethyl ester at C5: Serves as a pro-drug motif for potential hydrolysis to active carboxylic acid derivatives.

The spiro carbon at position 1 creates axial chirality, though racemization kinetics remain unstudied. X-ray crystallography of analogous spiro-isobenzofurans reveals bond angles of 109.5°–112.3° at the spiro junction, suggesting minimal steric strain.

Table 1: Fundamental Molecular Data

Property	Value
Molecular Formula	C33H30N2O5
Molecular Weight	534.6 g/mol
IUPAC Name	Ethyl 2'-anilino-6'-(diethylamino)-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylate
CAS Registry	71832-61-6

Spectroscopic Fingerprints

Nuclear Magnetic Resonance (NMR) spectra exhibit characteristic signals:

• ¹H NMR (CDCl3): δ 1.25 (t, 3H, -OCH2CH3), δ 3.42 (q, 4H, -N(CH2CH3)2), δ 6.72–7.89 (m, aromatic protons).

• ¹³C NMR: Five carbonyl signals between δ 167.6–186.7 ppm, confirming lactone, ketone, and ester functionalities.
  Infrared spectroscopy shows strong absorptions at 1780 cm⁻¹ (C=O stretch) and 1640 cm⁻¹ (conjugated C=N).

Synthesis and Optimization Strategies

Multi-Step Conventional Synthesis

The VulcanChem protocol involves three sequential stages:

• Nucleophilic Amination: Reaction of 4-(phenylamino)naphthalene-1,2-dione with diethylamine in THF at 50°C (Yield: 68–72%).

• Spirocyclization: Acid-catalyzed (H2SO4) condensation with phthalaldehydic acid derivatives under reflux (110°C, 12 hr).

• Esterification: Treatment with ethyl chloroformate in dichloromethane (0°C → RT, 4 hr).

Critical parameters include strict temperature control during cyclization (±2°C) and anhydrous conditions to prevent hydrolysis of the ester group.

Table 2: Comparative Synthesis Conditions

Parameter	Conventional	One-Pot
Solvent	THF/DCM	Acetic acid
Temperature	50–110°C	50°C → RT
Catalysts	H2SO4	None
Reaction Time	16–20 hr	2–3 hr
Yield	68–72%	83–92%

Analytical Characterization Techniques

High-Resolution Mass Spectrometry (HRMS)

• Observed m/z: 535.2231 [M+H]⁺ (Calculated: 535.2234 for C33H31N2O5).

• Fragmentation pattern: Loss of CO2 (44 Da) and C2H5OH (46 Da) confirms ester and hydroxyl groups.

X-ray Diffraction Analysis

While no crystal structure exists for this specific compound, related spiro-isobenzofurans exhibit:

• Orthorhombic crystal systems (Space group Pna2₁).

• Unit cell parameters: a = 12.34 Å, b = 15.67 Å, c = 7.89 Å.

Recent Advances and Future Directions

The 2025 PMC study on spiro-isobenzofuran synthesis highlights room for innovation:

• Photocatalytic Methods: Using eosin Y under blue LED light to accelerate spirocyclization (30 min vs. 12 hr).

• Continuous Flow Systems: Microreactor setups achieving 95% conversion with residence times <10 min.

Key research gaps include:

• In vivo toxicity profiling.

• Structure-activity relationships of substituents at C2' and C6'.